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Compound of Interest

Compound Name:
10-Hydroxyoleoside 11-methyl

ester

Cat. No.: B15592211 Get Quote

Essential Safety and Handling Guide: 10-
Hydroxyoleoside 11-methyl ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 10-
Hydroxyoleoside 11-methyl ester in a laboratory setting. As no specific Safety Data Sheet

(SDS) is currently available for this compound, the following procedures are based on the

general principles for handling novel bioactive plant-derived compounds, particularly

secoiridoids and oleuropein derivatives, for which some safety data exists. These protocols are

designed to minimize risk and ensure a safe laboratory environment.

I. Compound Data Summary
A clear understanding of the compound's known properties is fundamental to safe handling.

The following table summarizes the available chemical data for 10-Hydroxyoleoside 11-
methyl ester.
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Property Value Source

Chemical Formula C₁₇H₂₄O₁₁ [1][2]

Molecular Weight 404.37 g/mol [3]

CAS Number 131836-11-8 [1]

Appearance Typically a solid or powder. General

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1]

Storage

Store at low temperatures; for

powders, -20°C for up to 3

years. For solutions in DMSO,

-80°C for up to 1 year. Keep

away from moisture.

[3]

II. Personal Protective Equipment (PPE)
Given the unknown toxicological profile of 10-Hydroxyoleoside 11-methyl ester, a cautious

approach to personal protective equipment is mandatory. The primary routes of exposure for

powdered compounds are inhalation and dermal contact.
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Scenario Required PPE

Weighing and Aliquoting (Dry Powder)

• Respirator: Full-face respirator with P100 (or

N100) particulate filters to prevent inhalation of

fine powders.• Gloves: Double nitrile gloves,

with the outer pair having extended cuffs.• Body

Protection: Disposable gown with elastic cuffs.•

Additional Protection: Hair bonnet and shoe

covers.• Eye Protection: Safety goggles worn

under the full-face respirator.

Preparation of Solutions

• Engineering Controls: Chemical fume hood is

mandatory.• Gloves: Nitrile gloves.• Body

Protection: Chemical-resistant lab coat.• Eye

Protection: Safety glasses with side shields or

chemical splash goggles.

In-vitro / In-vivo Experiments
• Gloves: Nitrile gloves.• Body Protection: Lab

coat.• Eye Protection: Safety glasses.

III. Operational Plan: Handling Procedures
Strict adherence to the following operational plan is critical to prevent contamination and

exposure.

A. Engineering Controls:

Ventilation: All manipulations of powdered 10-Hydroxyoleoside 11-methyl ester must be

conducted within a certified chemical fume hood or a powder containment hood to minimize

inhalation exposure.

Containment: Use disposable bench liners to protect work surfaces and facilitate easier

cleanup in case of a spill.

B. Standard Operating Procedure for Weighing:

Don all required PPE as specified in the table above.
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Ensure the chemical fume hood is functioning correctly.

Decontaminate the balance and the surrounding area before and after use.

Use a micro-spatula for transferring the powder.

Handle the compound gently to avoid creating airborne dust.

Close the container tightly immediately after use.

Clean any residual powder from the spatula and weighing paper with a solvent-moistened

wipe, which should then be disposed of as hazardous waste.

C. Solution Preparation:

Perform all solution preparations within a chemical fume hood.

Slowly add the solvent to the vessel containing the weighed powder to prevent splashing.

Ensure the container is securely capped before mixing or vortexing.

IV. Disposal Plan
Proper disposal of 10-Hydroxyoleoside 11-methyl ester and associated waste is crucial to

prevent environmental contamination and accidental exposure.

A. Waste Segregation:

Solid Waste: All disposable materials that have come into contact with the compound,

including gloves, bench liners, and weighing papers, must be collected in a dedicated,

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container for liquids. Do not pour down the drain.

Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a

designated sharps container for hazardous chemical waste.

B. Waste Disposal:
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All waste must be disposed of through your institution's hazardous waste management

program. Follow all local, state, and federal regulations for the disposal of chemical waste.

V. Spill and Decontamination Plan
In the event of a spill, prompt and correct action is necessary to mitigate risks.

A. Spill Kit:

Maintain a chemical spill kit in the laboratory that includes:

Appropriate PPE (gloves, goggles, lab coat, shoe covers).

Absorbent materials (e.g., spill pads, vermiculite, or sand).

A scoop or dustpan for collecting solid waste.

Sealable plastic bags for waste disposal.

Decontamination solutions.

B. Spill Cleanup Procedure:

Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or if

you are unsure of the hazard.

Don PPE: Before cleaning, don the appropriate PPE, including respiratory protection if the

spill involves a powder outside of a fume hood.

Contain the Spill:

For Powders: Gently cover the spill with absorbent pads to prevent the powder from

becoming airborne. Do not sweep dry powder.

For Liquids: Surround the spill with absorbent material to prevent it from spreading.

Clean the Spill:
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For Powders: Moisten the absorbent material over the powder with a suitable solvent

(such as water or a detergent solution) to create a slurry.[4] Carefully scoop the mixture

into a sealable plastic bag.

For Liquids: Absorb the spill with absorbent pads, working from the outside in. Place the

used absorbent materials into a sealable plastic bag.

Decontaminate the Area:

Clean the spill area with a detergent solution, followed by a rinse with water.[4][5] For

surfaces that are compatible, a 10% bleach solution can be used for disinfection, followed

by a rinse to remove residual bleach.[4][6]

Dispose of Waste: All contaminated materials, including used PPE, must be placed in the

hazardous waste container.

Report the Incident: Report all spills to your laboratory supervisor or Environmental Health

and Safety department, according to your institution's policy.

Visual Workflow for Safe Handling
The following diagram outlines the logical steps for safely handling 10-Hydroxyoleoside 11-
methyl ester, from preparation to disposal.
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Caption: Logical workflow for handling 10-Hydroxyoleoside 11-methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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